![molecular formula C9H8N2O2 B2666958 2-(1H-Indazol-5-YL)acetic acid CAS No. 933694-85-0](/img/structure/B2666958.png)
2-(1H-Indazol-5-YL)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(1H-Indazol-5-YL)acetic acid” is a compound with the CAS Number: 933694-85-0 . It has a molecular weight of 176.17 . The IUPAC name for this compound is 1H-indazol-5-ylacetic acid . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
The synthesis of indazoles, including “this compound”, has been the subject of recent research . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The molecular structure of “this compound” consists of three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . The InChI code for this compound is 1S/C9H8N2O2/c12-9(13)4-6-1-2-8-7(3-6)5-10-11-8/h1-3,5H,4H2,(H,10,11)(H,12,13) .
Scientific Research Applications
Synthesis and Structural Characterization
2-(1H-Indazol-5-YL)acetic acid has been utilized in the synthesis and structural characterization of indazoles. These compounds, including indazol-2-yl-acetic acid, have been characterized using techniques like X-ray diffraction, revealing their supramolecular architecture which involves intermolecular hydrogen bonds (Teixeira et al., 2006).Applications in Organic Synthesis This compound serves as an intermediate in organic synthesis. It has been involved in the synthesis of esthers of 2-(1,2,4-triazoles-3-iltio)acetic acids, which are explored for their physical and chemical properties. Such derivatives are known for various biological activities and are intermediates for further synthesis (Salionov, 2015).
Synthetic Methodologies
The compound has been employed in the development of synthetic methodologies. For instance, the efficient synthesis of novel 3-heteroaryl N-1-functionalized indazoles via palladium cross-coupling reactions of ethyl (3-iodo-1H-indazol-1-yl)acetate has been reported, demonstrating its role in the formation of complex heterocyclic structures (Fraile et al., 2011).Medicinal Chemistry and Drug Design
This chemical has been included in the synthesis and evaluation of various medicinal compounds. Although specific applications in drug design were not focused on in this research, the broader category of indazole derivatives, to which this compound belongs, is significant in the development of analgesic, anti-inflammatory, and other biologically active compounds (Mosti et al., 1992).Pharmacological Research
Research in pharmacology has explored derivatives of this compound for potential therapeutic applications. These include studies on compounds with analgesic, anti-inflammatory, and other biological activities (Mosti et al., 1988).Chemical Properties and Reactivity Studies
Studies have been conducted to understand the chemical properties and reactivity of compounds related to this compound. These investigations provide insight into the behavior of such compounds under different chemical conditions, which is crucial for their application in various fields of chemistry (Gautam et al., 2018).
Safety and Hazards
The safety information for “2-(1H-Indazol-5-YL)acetic acid” includes several hazard statements: H302, H312, H315, H319, H332, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
2-(1H-indazol-5-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c12-9(13)4-6-1-2-8-7(3-6)5-10-11-8/h1-3,5H,4H2,(H,10,11)(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPLQMIIYVXKZFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CC(=O)O)C=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933694-85-0 |
Source
|
Record name | 2-(1H-indazol-5-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.